Cas no 63701-37-1 (3-(Trifluoromethyl)-DL-phenylalanine)
63701-37-1 structure
Product Name:3-(Trifluoromethyl)-DL-phenylalanine
CAS No:63701-37-1
MF:C10H10F3NO2
MW:233.187113285065
MDL:MFCD00069074
CID:502191
PubChem ID:2777602
Update Time:2024-10-28
3-(Trifluoromethyl)-DL-phenylalanine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid
- 3-(Trifluoromethyl)-DL-phenylalanine
- 3-Trifluoromethyl-DL-Phenylalanine
- Phenylalanine,3-(trifluoromethyl)-
- 2-amino-3-(3-trifluoromethylphenyl)propanoic acid
- 2-AMINO-3-(3-TRIFLUOROMETHYL-PHENYL)-PROPIONIC ACID
- 2-amino-3-[3-(trifluoromethyl)phenyl]propanoic acid
- 3-< 3-Trifluormethyl-phenyl> -2-amino-propionsaeure
- 3-trifluoromethylphenylalanine
- DL-m-Trifluoromethylphenylalanin
- m-(trifluoromethyl)phenylalanine
- m-trifluoromethylphenylalanine
- (2R)-2-amino-3-[3-(trifluoromethyl)phenyl]propanoic acid
- AM83491
- AKOS016843215
- CS-0454403
- FS-5780
- L-PHE(3-CF3)-OH
- 3-(Trifluoromethyl)phenylalanine
- PD196697
- 2-Amino-3-(3-(trifluoromethyl)phenyl)propanoicacid
- AB01999
- FT-0613630
- A50214
- EN300-1930818
- AKOS000189408
- DTXSID90980024
- SCHEMBL44155
- 63701-37-1
- L-3-TRIFLUOROMETHYLPHE
- FT-0637085
- ammoniumsalicylate
- A834479
- 2-azanyl-3-[3-(trifluoromethyl)phenyl]propanoic acid
- DL-3-(Trifluoromethyl)phenylalanine
- BURBNIPKSRJAIQ-UHFFFAOYSA-N
- FT-0613945
- DL-Phenylalanine, 3-(trifluoromethyl)-
- AB02797
- 3-(Trifluoromethyl)-D-phenylalanine
-
- MDL: MFCD00069074
- Inchi: 1S/C10H10F3NO2/c11-10(12,13)7-3-1-2-6(4-7)5-8(14)9(15)16/h1-4,8H,5,14H2,(H,15,16)
- InChI Key: BURBNIPKSRJAIQ-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)CC(C(=O)O)N)(F)F
Computed Properties
- Exact Mass: 233.0664
- Monoisotopic Mass: 233.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.6
- Topological Polar Surface Area: 63.3A^2
Experimental Properties
- PSA: 63.32
- LogP: 2.36010
3-(Trifluoromethyl)-DL-phenylalanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T896743-50mg |
3-(Trifluoromethyl)-DL-phenylalanine |
63701-37-1 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T896743-100mg |
3-(Trifluoromethyl)-DL-phenylalanine |
63701-37-1 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T896743-500mg |
3-(Trifluoromethyl)-DL-phenylalanine |
63701-37-1 | 500mg |
$ 160.00 | 2022-06-02 | ||
| Apollo Scientific | PC7714M-1g |
3-(Trifluoromethyl)-DL-phenylalanine |
63701-37-1 | 1g |
£10.00 | 2024-07-28 | ||
| Apollo Scientific | PC7714M-5g |
3-(Trifluoromethyl)-DL-phenylalanine |
63701-37-1 | 5g |
£11.00 | 2024-07-28 | ||
| Apollo Scientific | PC7714M-10g |
3-(Trifluoromethyl)-DL-phenylalanine |
63701-37-1 | 10g |
£12.00 | 2024-07-28 | ||
| abcr | AB104963-1 g |
3-(Trifluoromethyl)-DL-phenylalanine, 97%; . |
63701-37-1 | 97% | 1g |
€162.80 | 2022-06-12 | |
| abcr | AB104963-5 g |
3-(Trifluoromethyl)-DL-phenylalanine, 97%; . |
63701-37-1 | 97% | 5g |
€401.30 | 2022-06-12 | |
| abcr | AB104963-10 g |
3-(Trifluoromethyl)-DL-phenylalanine, 97%; . |
63701-37-1 | 97% | 10g |
€655.90 | 2022-06-12 | |
| Chemenu | CM373407-1g |
2-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid |
63701-37-1 | 95%+ | 1g |
$123 | 2022-06-10 |
3-(Trifluoromethyl)-DL-phenylalanine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
63701-37-1 (3-(Trifluoromethyl)-DL-phenylalanine) Related Products
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- 122839-48-9((S)-2-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid)
- 130930-49-3(2-(Trifluoromethyl)-D-phenylalanine)
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- 3832-73-3(2-(Trifluoromethyl)-DL-phenylalanine)
- 14091-16-8(4-(Trifluoromethyl)-DL-phenylalanine)
- 122839-56-9(L-4-TRIFLUOROMETHYLPHENYLALANINE)
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